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Introduction
Peritoxin B, a host-selective toxin produced by the fungal pathogen Periconia circinata, serves

as a critical tool in plant pathology research, particularly in studying host-pathogen interactions

and the genetic basis of susceptibility. This document provides detailed application notes and

protocols for the utilization of Peritoxin B in laboratory settings. Peritoxin B is a low-

molecular-weight hybrid molecule, comprising a peptide and a chlorinated polyketide, that

specifically affects sorghum (Sorghum bicolor) genotypes carrying the semi-dominant

susceptibility gene, Pc.[1] Its mode of action involves the induction of a signaling cascade that

leads to programmed cell death, offering a unique model to investigate the molecular

mechanisms of disease susceptibility.

Mechanism of Action
Peritoxin B's toxicity is contingent on the presence of the Pc gene in sorghum.[1] Research

suggests that the Pc locus encodes a nucleotide-binding site leucine-rich repeat (NBS-LRR)

protein. In a susceptible host, it is hypothesized that Peritoxin B interacts, either directly or

indirectly, with the Pc gene product. This interaction does not trigger a typical resistance

response but rather initiates a signaling pathway that results in effector-triggered susceptibility.

A key downstream effect of this pathway is the altered expression of specific genes, notably the

enhanced synthesis of a group of four 16-kDa proteins, which is correlated with the
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manifestation of toxic effects.[2] The requirement of de novo protein synthesis for toxicity

underscores the involvement of a regulated signaling cascade.

Proposed Signaling Pathway
Based on current research, a proposed signaling pathway for Peritoxin B action in susceptible

sorghum is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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